Cas no 1246817-04-8 (Isoacetovanillone-d3)

• Product Name: Isoacetovanillone-d3
• CAS No: 1246817-04-8
• MF: C₉H₁₀O₃
• MW: 169.192388057709
• CID: 5558652
• Update Time: 2025-05-20

Isoacetovanillone-d3 Chemical and Physical Properties

Names and Identifiers

• 1-[3-hydroxy-4-(trideuteriomethoxy)phenyl]ethanone
• Isoacetovanillone-d3

• Inchi： 1S/C9H10O3/c1-6(10)7-3-4-9(12-2)8(11)5-7/h3-5,11H,1-2H3/i2D3
• InChI Key： YLTGFGDODHXMFB-BMSJAHLVSA-N
• SMILES： C(=O)(C1=CC=C(OC([2H])([2H])[2H])C(O)=C1)C

Experimental Properties

• Solubility: soluble in Acetone, Chloroform, Dichloromethane, Ethyl Acetate, Methanol

Additional information on Isoacetovanillone-d3

Professional Introduction to Isoacetovanillone-d3 (CAS No. 1246817-04-8)

Isoacetovanillone-d3, a deuterated derivative of isoacetovanillone, is a compound of significant interest in the field of pharmaceutical research and biochemical studies. With the CAS number 1246817-04-8, this molecule has garnered attention for its potential applications in drug development and metabolic studies. The deuterated version, denoted by the suffix "-d3," indicates the substitution of three hydrogen atoms with deuterium, a common practice in research to study metabolic pathways and improve the stability of compounds in analytical techniques.

The structure of isoacetovanillone-d3 features a benzene ring substituted with an acetoxy group and a hydroxyl group, making it a derivative of vanillin with an additional acetyl moiety. This structural configuration imparts unique chemical properties that make it valuable in various scientific applications. The deuterium labeling not only enhances the compound's suitability for NMR spectroscopy but also allows researchers to track its metabolism more effectively in biological systems.

Recent advancements in the field of drug discovery have highlighted the importance of isoacetovanillone-d3 in understanding the pharmacokinetics and pharmacodynamics of related compounds. Studies have demonstrated its utility in investigating the metabolic pathways of vanillin derivatives, which are known for their role in flavoring agents and potential therapeutic applications. The deuterated version provides a clearer picture of how these compounds are processed in the body, aiding in the design of more effective drugs.

In addition to its role in metabolic studies, isoacetovanillone-d3 has been explored for its potential as an intermediate in the synthesis of more complex molecules. Its unique structure allows for modifications at multiple sites, making it a versatile building block in organic synthesis. Researchers have leveraged this compound to develop novel derivatives with enhanced biological activity, contributing to the discovery of new therapeutic agents.

The use of deuterated compounds like isoacetovanillone-d3 has become increasingly prevalent in analytical chemistry due to their improved detection and quantification capabilities. Deuterated versions of molecules often exhibit longer retention times in gas chromatography and higher sensitivity in mass spectrometry, enabling more accurate and reliable analysis. This has been particularly beneficial in environmental monitoring and forensic science, where trace amounts of compounds need to be identified with high precision.

Current research is also exploring the applications of isoacetovanillone-d3 in studying enzyme mechanisms and protein interactions. The deuterium label can be used to monitor dynamic processes within cells, providing insights into how enzymes function at a molecular level. This information is crucial for developing inhibitors or activators that can modulate enzyme activity for therapeutic purposes.

The synthesis of isoacetovanillone-d3 involves sophisticated organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, are often employed to achieve high yields and purity. These methods highlight the compound's complexity and the expertise required to produce it on a scalable basis.

The pharmaceutical industry has shown particular interest in isoacetovanillone-d3 due to its potential as a reference standard or internal standard in analytical methods. Its stability under various storage conditions and compatibility with multiple analytical techniques make it an ideal candidate for quality control purposes. Regulatory agencies often require such standards to ensure the accuracy and consistency of drug testing procedures.

Future research directions may include exploring the role of isoacetovanillone-d3 in personalized medicine, where individual variations in metabolism can be better understood using deuterated markers. This could lead to more tailored therapeutic strategies that account for genetic differences among patients, improving treatment outcomes.

In conclusion, isoacetovanillone-d3 (CAS No. 1246817-04-8) represents a significant advancement in both research and industrial applications. Its unique properties as a deuterated derivative make it invaluable for studying metabolic pathways, designing new drugs, and improving analytical techniques. As scientific understanding continues to evolve, the importance of compounds like isoacetovanillone-d3 is expected to grow, driving further innovation in pharmaceuticals and biochemical research.